Cas no 2092830-05-0 (2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid)

• Product name: 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid
• CAS No: 2092830-05-0
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 5267827

2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid

• Inchi： 1S/C10H9NO3S/c1-6-3-2-4-7-9(6)10(14)15-11(7)5-8(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： IMOJDYIPMOEIMZ-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C(C)=CC=C2)C(=O)S1

Additional information on 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid

Comprehensive Overview of 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid (CAS No. 2092830-05-0): Properties, Applications, and Research Insights

2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid (CAS No. 2092830-05-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzothiazole core with an acetic acid side chain, offering versatile reactivity. Recent studies highlight its potential as a building block for drug discovery, particularly in designing enzyme inhibitors or bioactive intermediates. Its 4-methyl-3-oxo moiety enhances solubility, a critical factor for bioavailability optimization—a key focus in modern medicinal chemistry.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for 2092830-05-0 to reduce environmental impact. Computational chemistry tools like molecular docking are being employed to predict its interactions with biological targets, aligning with the growing demand for AI-driven drug design. The compound’s heterocyclic scaffold also shows promise in crop protection formulations, addressing global concerns about food security and sustainable agriculture.

The physicochemical profile of 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid includes a molecular weight of 237.26 g/mol and a predicted logP value of 1.82, indicating moderate lipophilicity. These properties make it suitable for formulation development in both oral and topical applications. Analytical methods such as HPLC-MS and NMR spectroscopy are typically used for purity verification, reflecting industry standards for high-purity intermediates.

Emerging applications in material science have been reported, where derivatives of this compound serve as ligands for metal-organic frameworks (MOFs). This intersects with the booming interest in energy storage technologies and carbon capture materials. Patent analyses reveal increasing filings involving 2092830-05-0 since 2020, particularly in photodynamic therapy and OLED materials—areas dominating nanotechnology discussions.

Quality control protocols for CAS No. 2092830-05-0 emphasize strict control of residual solvents and heavy metals, complying with ICH guidelines. Stability studies under accelerated degradation conditions suggest optimal storage at -20°C in amber glass containers, a detail crucial for laboratory management systems. The compound’s structure-activity relationship (SAR) is actively investigated through QSAR modeling, a technique frequently searched by computational biologists.

From a commercial perspective, 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid is available in milligram to kilogram quantities with >98% purity, catering to both academic research and industrial-scale production. Its pricing reflects the complexity of multi-step synthesis involving regioselective oxidation steps. Suppliers often provide custom synthesis services for derivatives, responding to the personalized medicine trend.

Ongoing clinical trials (Phase I/II) involving structural analogs have sparked discussions about this compound’s potential in targeted cancer therapies, a high-traffic search topic in oncology forums. Meanwhile, its electrochemical properties are being evaluated for biosensor applications, coinciding with the rise of wearable health monitoring technologies. These multidisciplinary applications position 2092830-05-0 as a compound with significant innovation potential across industries.